![molecular formula C16H20ClN5O2 B2642265 N-(4-chlorobenzyl)-3-(4-(methoxymethyl)-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide CAS No. 2320459-39-8](/img/structure/B2642265.png)
N-(4-chlorobenzyl)-3-(4-(methoxymethyl)-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide
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Description
N-(4-chlorobenzyl)-3-(4-(methoxymethyl)-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide is a useful research compound. Its molecular formula is C16H20ClN5O2 and its molecular weight is 349.82. The purity is usually 95%.
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Scientific Research Applications
Anticancer Properties
This compound has garnered interest due to its potential as an anticancer agent. Researchers have explored its effects on various cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. Mechanistic studies suggest that it may interfere with critical cellular pathways involved in cancer progression .
Antimicrobial Activity
Studies have investigated the compound’s antimicrobial properties against bacteria, fungi, and other pathogens. It exhibits promising activity against both Gram-positive and Gram-negative bacteria, making it a candidate for novel antimicrobial drug development. Researchers are keen on understanding its mode of action and potential synergies with existing antibiotics .
Anti-inflammatory Effects
The compound has demonstrated anti-inflammatory effects in preclinical models. By modulating inflammatory pathways, it could be useful in conditions such as rheumatoid arthritis, inflammatory bowel disease, and other chronic inflammatory disorders. Further research is needed to validate its efficacy and safety .
Neuroprotective Potential
Some studies suggest that this compound may have neuroprotective properties. It could potentially mitigate neuronal damage in neurodegenerative diseases like Alzheimer’s and Parkinson’s. Researchers are investigating its impact on oxidative stress, neuroinflammation, and neuronal survival .
Cardiovascular Applications
Preliminary data indicate that the compound might have cardiovascular benefits. It could influence blood pressure regulation, vascular function, and endothelial health. Clinical trials are necessary to explore its potential in managing hypertension and related cardiovascular conditions .
Chemical Biology and Drug Design
Researchers are intrigued by the compound’s unique chemical structure, which includes a triazole ring. It serves as a valuable scaffold for designing novel drugs. Medicinal chemists are exploring modifications to enhance its pharmacological properties, bioavailability, and target specificity .
Metabolic Disorders
The compound’s interactions with metabolic pathways have attracted attention. It may impact glucose homeostasis, lipid metabolism, and insulin sensitivity. Investigations are ongoing to determine its relevance in treating diabetes and obesity-related disorders .
Other Applications
Beyond the mentioned fields, scientists are exploring additional applications. These include wound healing, antiviral effects, and potential use as a chemical probe in biological studies. As research progresses, we may uncover more diverse applications for this compound .
properties
IUPAC Name |
N-[(4-chlorophenyl)methyl]-3-[4-(methoxymethyl)triazol-1-yl]pyrrolidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20ClN5O2/c1-24-11-14-9-22(20-19-14)15-6-7-21(10-15)16(23)18-8-12-2-4-13(17)5-3-12/h2-5,9,15H,6-8,10-11H2,1H3,(H,18,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHXXFGSQDBHAPY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=CN(N=N1)C2CCN(C2)C(=O)NCC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20ClN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.81 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-chlorobenzyl)-3-(4-(methoxymethyl)-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.